Cas no 109237-00-5 (Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-)

• Product Name: Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
• CAS No: 109237-00-5
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 159977
• PubChem ID: 122990
• Update Time: 2025-04-19

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
• 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• stizophyllin
• (2alpha,3beta,9xi,12beta)-2,3,12-trihydroxypregna-4,7,16-trien-20-one
• 2-alpha,3-beta,12-beta-Trihydroxypregna-4,7,16-trien-20-one
• CCRIS 5225
• Pregna-4,7,16-trien-20-one, 2-alpha,3-beta,12-beta-trihydroxy-
• 109237-00-5
• 2,3,12-Trihydroxypregna-4,7,16-trien-20-one
• DTXSID50911051
• CHEBI:206647
• 1-[(2S,3S,9S,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone

• Inchi： 1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
• InChI Key： IWQKGRNFKYKJHS-VUZPHRLFSA-N
• SMILES： O[C@@H]1CC2C(=CCC3=C[C@H]([C@@H](C[C@]23C)O)O)[C@@H]2CC=C(C(C)=O)[C@]21C

Computed Properties

• Exact Mass: 344.19884
• Monoisotopic Mass: 344.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.27
• Boiling Point: 553.9°Cat760mmHg
• Flash Point: 302.9°C
• Refractive Index: 1.616
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids